Cas no 1041594-75-5 (3-(2,4-di-tert-butylphenoxy)propanenitrile)

• Product Name: 3-(2,4-di-tert-butylphenoxy)propanenitrile
• CAS No: 1041594-75-5
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 4569286
• Update Time: 2025-05-23

3-(2,4-di-tert-butylphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-di-tert-butylphenoxy)propanenitrile

• Inchi： 1S/C17H25NO/c1-16(2,3)13-8-9-15(19-11-7-10-18)14(12-13)17(4,5)6/h8-9,12H,7,11H2,1-6H3
• InChI Key： REHMHKBXKSFACE-UHFFFAOYSA-N
• SMILES： C(#N)CCOC1=CC=C(C(C)(C)C)C=C1C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2,4-di-tert-butylphenoxy)propanenitrile

3-(2,4-Di-tert-butylphenoxy)propanenitrile: A Comprehensive Overview

3-(2,4-Di-tert-butylphenoxy)propanenitrile (CAS No. 1041594-75-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a phenoxy group substituted with two tert-butyl groups and a nitrile functional group. The tert-butyl substituents on the phenol ring provide steric hindrance, which can influence the compound's reactivity and stability. The nitrile group, on the other hand, introduces versatility in terms of potential chemical transformations and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(2,4-di-tert-butylphenoxy)propanenitrile through various methodologies. One notable approach involves the nucleophilic aromatic substitution of a suitable precursor, leveraging the directing effects of the tert-butyl groups to achieve high regioselectivity. This compound has been extensively studied for its role as an intermediate in the synthesis of advanced materials, including polymers and pharmaceutical agents.

The physical properties of 3-(2,4-di-tert-butylphenoxy)propanenitrile are also of great interest. Its high boiling point and thermal stability make it suitable for applications requiring robustness under elevated temperatures. Additionally, the compound exhibits excellent solubility in organic solvents, facilitating its use in solution-based reactions. Recent studies have explored its potential as a building block for constructing advanced materials with tailored electronic properties.

In terms of applications, 3-(2,4-di-tert-butylphenoxy)propanenitrile has found utility in the development of high-performance polymers. Its ability to undergo polymerization under controlled conditions has led to the creation of materials with enhanced mechanical and thermal properties. Furthermore, this compound has been investigated for its potential in drug delivery systems, where its biocompatibility and controlled release capabilities are being explored.

From an environmental perspective, understanding the degradation pathways of 3-(2,4-di-tert-butylphenoxy)propanenitrile is crucial for assessing its impact on ecosystems. Recent research has focused on enzymatic degradation mechanisms, revealing that certain microbial strains can metabolize this compound under specific conditions. These findings underscore the importance of sustainable practices in the synthesis and application of such compounds.

In conclusion, 3-(2,4-di-tert-butylphenoxy)propanenitrile (CAS No. 1041594-75-5) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure, combined with versatile functional groups and favorable physical properties, positions it as a valuable tool in advancing materials science and pharmaceutical research. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an increasingly significant role in shaping future innovations.